Potassium chloride
Cat. No. B105287
CAS RN:
7447-40-7
M. Wt: 74.55 g/mol
InChI Key: WCUXLLCKKVVCTQ-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Potassium chloride (KCl) is a salt composed of potassium and chlorine. It is commonly used as a salt substitute and has applications in various industries, including food production and agriculture. As a nutrient, potassium is vital for plant growth, making KCl an important fertilizer component. It is also used in medicine to treat potassium deficiency and in scientific applications due to its physical and chemical properties .
Synthesis Analysis
The synthesis of potassium chloride can be achieved through various methods. One such method involves the chlorination of microcline, a type of feldspar mineral rich in potassium. By reacting microcline with hydromagnesite and chlorine at temperatures ranging from 800 to 900°C, potassium chloride can be extracted. This process also results in the formation of other phases such as forsterite, enstatite, and magnesium aluminate spinel .
Molecular Structure Analysis
Potassium chloride is an ionic compound with a simple cubic crystal structure at room temperature. The molecular structure of KCl has been extensively studied, revealing that it forms an archetypal ionic lattice with potassium ions (K+) and chloride ions (Cl-) arranged in a three-dimensional grid. This structure is responsible for many of its physical properties, such as its high melting point and its ability to conduct electricity when molten or dissolved in water .
Chemical Reactions Analysis
KCl participates in various chemical reactions, especially when subjected to high pressures or temperatures. For instance, novel potassium chlorides such as K3Cl, K2Cl, K3Cl2, and others have been predicted and synthesized under extreme conditions. These compounds exhibit a range of bonding types, including metallic, covalent, and ionic. The synthesis of these compounds, such as cubic and trigonal KCl3, has been achieved using a laser-heated diamond anvil cell, demonstrating the complex phase diagram of the K-Cl system .
Physical and Chemical Properties Analysis
The physical and chemical properties of potassium chloride are influenced by its ionic nature. It has a high melting point and is soluble in water, with its solubility increasing with temperature. The electrical conductivity of KCl is significant, as it allows for the movement of ions, which is essential in many biological and industrial processes. However, the precise description of its electrical conductivity requires consideration of various defects within the crystal lattice .
In aqueous solutions, the structure and dynamics of KCl have been studied using techniques like X-ray diffraction and Raman spectroscopy. These studies have shown that the presence of KCl affects the hydrogen bonding network of water, with higher concentrations leading to the formation of contact ion pairs and disruption of the water structure .
Additionally, the solvation structure and dynamics of KCl in mixtures with other solvents, such as dimethyl sulfoxide (DMSO), have been investigated. These studies provide insights into the relative stabilities of different ion pairs and the preferential solvation of ions by water molecules .
In terms of its technological functions, KCl has been found to affect gluten microstructures and dough characteristics in a manner similar to sodium chloride (NaCl). This suggests that KCl can be used as a salt replacer in food products without compromising quality, which is particularly relevant given the health concerns associated with excessive sodium intake .
Lastly, optical techniques have been developed to detect KCl vapor, demonstrating its importance in environmental monitoring and industrial applications. These techniques rely on the photofragmentation of KCl molecules and subsequent optical probing of the resulting potassium atoms .
Scientific Research Applications
Soil and Agricultural Research
- Impact on Soil Microbial Activity : KCl, widely used in agriculture, can accumulate in soil and plants. Its excessive ions can disturb organisms and act as a biocide in soil. High doses of KCl reduce soil microbial activity and nitrogen mineralization, particularly when applied with crop residues (Pereira et al., 2019).
- Effects on Cotton Yield and Soil Potassium : Polymer-coated KCl significantly impacts cotton yields, fiber quality, and soil potassium content. It offers better potassium recovery efficiency and economic benefits compared to standard potassium fertilizers (Yang et al., 2017).
Industrial Applications
- Potassium Chloride Production : KCl production from unconventional potassium resources like microcline has been explored. Chlorination of microcline at high temperatures is an effective method for potassium extraction (Orosco & Ruiz, 2015).
Neurological Research
- Studying Neuronal Depolarization : Elevated extracellular KCl is used for membrane depolarization of cultured neurons, aiding in understanding calcium influx, signaling, and transcriptional events. However, this method has variability and limitations in representing in vivo phenomena (Rienecker et al., 2020).
Nutritional Studies
- Dietary Impact : Potassium chloride is a key technology for sodium reduction in food. Its addition to foods can significantly increase potassium intake, helping to meet dietary guidelines without exceeding safe levels (van Buren et al., 2016).
Molecular Research
- Structure of Aqueous Solutions : The structure of aqueous potassium chloride solutions has been examined using X-ray diffraction and Raman spectroscopy. This research reveals changes in the structural features of water molecules with varying concentrations of KCl (Li et al., 2015).
Agricultural Optimization
- Influence on Coriander Fruit Production : Potassium chloride and sulfate impact coriander fruit yields, essential oil, and linalool contents. Different potassium sources and doses have varying effects on these parameters (Freitas et al., 2020).
Coffee Cultivation
- Genetic Diversity in Coffee : Potassium chloride's use in coffee fertilization and its impact on cultivar efficiency in utilizing this nutrient has been studied, with implications for sustainable production systems (Moura et al., 2015).
Pharmaceutical Applications
- Extended-Release Tablets : KCl is used in the formulation of extended-release tablets to treat hypokalemia. The study focuses on overcoming issues like rapid drug release and local tissue irritation (Shanmugapriya et al., 2020).
Food Technology
- Effects on Gluten Microstructures : The substitution of sodium chloride with KCl in bread and dough is explored, showing KCl can alter gluten microstructures similarly to NaCl without compromising quality (Chen et al., 2018).
Cellular Biology
- Influence on Mitochondrial Integrity : High concentrations of KCl can affect mitochondrial integrity and its proteome, highlighting its importance in protein extraction procedures (Mishra & Mishra, 2015).
Fertilizer Use Efficiency
- Combining with Urea : The combined application of polymer-coated KCl and urea improves fertilizer use efficiency, yield, and leaf photosynthesis of cotton under saline soil conditions (Yang et al., 2016).
Environmental Impact
- Fertility and Economic Evaluation : The use of coated KCl in agriculture can affect yield, productivity, and provide economic benefits, though with environmental considerations (Sokal et al., 2020).
Mining and Extraction
- Potassium Extraction from Syenite : The use of molten chloride salts for potassium extraction from microsyenite is explored, providing insight into efficient mining techniques (Haseli et al., 2019).
Spectroscopy
- Argon Broadening and Shift Parameters : Research on atomic potassium using argon as a dilution gas in shock tube experiments has been conducted to understand potassium's spectroscopic line shape parameters (Ding et al., 2021).
Electrochemical Studies
- Electrolyte Material for Cerium Studies : KCl crystals, important for high-power CO2 lasers, are also significant for forming molten eutectic salts for spent fuel reprocessing, as demonstrated in electrochemical studies with cerium (Xu et al., 2022).
Safety And Hazards
Future Directions
properties
IUPAC Name |
potassium;chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/ClH.K/h1H;/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCUXLLCKKVVCTQ-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Cl-].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ClK, KCl |
Source
|
| Record name | POTASSIUM CHLORIDE | |
| Source | CAMEO Chemicals | |
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| Record name | POTASSIUM CHLORIDE | |
| Source | EU Food Improvement Agents | |
| URL | https://eur-lex.europa.eu/legal-content/EN/ALL/?uri=CELEX%3A32012R0231 | |
| Description | Commission Regulation (EU) No 231/2012 of 9 March 2012 laying down specifications for food additives listed in Annexes II and III to Regulation (EC) No 1333/2008 of the European Parliament and of the Council Text with EEA relevance | |
| Record name | POTASSIUM CHLORIDE | |
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| Record name | potassium chloride | |
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DSSTOX Substance ID |
DTXSID5021178 |
Source
|
| Record name | Potassium chloride | |
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Molecular Weight |
74.55 g/mol |
Source
|
| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
Physical Description |
Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992), Dry Powder; Dry Powder, Pellets or Large Crystals; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals; Pellets or Large Crystals, Liquid, Colourless, elongated, prismatic or cubital crystals or white granular powder. Odourless, White crystals that are hygroscopic and water soluble; tastes similar to NaCl; [CAMEO], COLOURLESS HYGROSCOPIC CRYSTALS. |
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| Record name | POTASSIUM CHLORIDE | |
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| Record name | Potassium chloride (KCl) | |
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Boiling Point |
Sublimes at 2732 °F (NTP, 1992), Sublimes 1500 °C, Specific heat = 693.7 J/kg-K; Heat of fusion = 337.7 kJ/mol; Enthalpy of formation = -436.7 kJ/mol; Entropy (S) = 82.55 J/mol-K; Dielectric constant (at 1X10+6 Hz) = 4.68; Thermal coeff of expansion (15-25 °C) = 33.7X10-6/K; Boiling point of saturated solution at 1.013 bar = 108.6 °C |
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| Record name | POTASSIUM CHLORIDE | |
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Solubility |
greater than 100 mg/mL at 68 °F (NTP, 1992), Freely soluble, Freely soluble in water. Insoluble in ethanol, In water, 35.5 g/100 g water at 25 °C, 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water, Insoluble in ether, acetone, 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone., For more Solubility (Complete) data for POTASSIUM CHLORIDE (6 total), please visit the HSDB record page., Solubility in water at 20 °C: good |
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| Record name | POTASSIUM CHLORIDE | |
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Density |
1.984 (NTP, 1992) - Denser than water; will sink, 1.988 g/cu cm, Density of saturated aq soln at 15 °C: 1.172, 1.98 g/cm³ |
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| Record name | POTASSIUM CHLORIDE | |
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Mechanism of Action |
Supplemental potassium in the form of high potassium food or potassium chloride may be able to restore normal potassium levels., K+ is the principal cation mediating the osmotic balance of the body fluids. In animals, the maintenance of normal cell volume and pressure depends on Na+ and K+ pumping. The K+/Na+ separation has allowed for evolution of reversible transmembrane electrical potentials essential for nerve and muscle action in animals, and both potassium and chloride are important in transmission of nerve impulses to the muscle fibers. /postasium/, The reported mutagenic effect of KCl most probably results from a disruption of osmotic balance of cells with a subsequent interference with chromosomal stability. This may result in the clastogenic effects (DNA breakage and chromosome structural instability) due to K+ effects on sequestering of Mg2+ ions required for normal maintenance of chromatin integrity. Other chemicals may also exert such effect (e.g. NaCl, sucrose)., Potassium and chloride is also important in the regulation of the acid-base balance of the body. Potassium is the principal base in tissues of blood cells, and Cl maintains electrochemical neutrality by anion exchange with bicarbonate (the chloride shift) in the CO2 transport in the blood red cells. |
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| Record name | Potassium chloride | |
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Impurities |
Contaminants: Magnesium sulfate salts, /Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti, Impurities are usually sodium chloride and magnesium chloride, NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process |
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| Record name | POTASSIUM CHLORIDE | |
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Product Name |
Potassium Chloride | |
Color/Form |
White crystals or crystalline powder, Colorless crystals, Colorless, elongated, prismatic, or cubical crystals or as a white granular powder | |
CAS RN |
7447-40-7, 14336-88-0 |
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| Record name | POTASSIUM CHLORIDE | |
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| Record name | Potassium chloride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/660YQ98I10 | |
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| Record name | POTASSIUM CHLORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1252 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | POTASSIUM CHLORIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1450 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
1418 °F (NTP, 1992), 771 °C, 770-773 °C |
Source
|
| Record name | POTASSIUM CHLORIDE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20948 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Potassium chloride | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB00761 | |
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| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | POTASSIUM CHLORIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1252 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | POTASSIUM CHLORIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1450 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Synthesis routes and methods I
Procedure details
A feed with 3-chloro-2-hydroxypropyl methacrylate (CHPMA), epichlorohydrln, and minor amounts of by-products (GMA and heavies such as polymer by-product materials) flows into an epoxidation reactor to which aqueous alkali metal hydroxides such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) and additional epichlorohydrin are added. KOH reacts with CHPMA to form glycidyl methacrylate to (GMA), water, and potassium chloride (KCl). Sodium hydroxide may be used in place of KOH, but a higher GMA yield is obtained using KOH. Preferable reaction conditions are: starting molar epichlorohydrin/CHPMA ratio of 6.0 or higher (most preferably 9.0), molar KOH/CHPMA ratio of 0.8-1.5 (most preferably 1.1, temperature of 40-80 degrees centigrade (most preferably 60-65 degrees Centigrade), and a pressure of less than atmospheric (typically 150-200 mm Hg absolute). Preferably, KOH is added as a 40-60 weight per cent solution in water. A vapor stream removed from the epoxidation reactor is fractionated and the overhead epichlorohydrin/water stream is condensed and allowed to separate into two liquid phases. The heavier (organic) phase is returned to the fractionation tower as reflux and from the bottom of the fractionation tower to the epoxidation reactor. (See FIG. 7 and previous description thereof). The aqueous phase is sent forward in the process in the same manner as previously described for the epoxy process to serve as wash water which removes the last traces of KCl from the GMA product before the epichlorohydrin is stripped and the product recovered.
[Compound]
Name
alkali metal hydroxides
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Synthesis routes and methods II
Procedure details
An object of this invention is to provide a process for preparing a dry-converted potassium sulfate having a residual chlorine content of less than 3.5%, particularly of less than 2.0% from a dry-converted potassium sulfate obtained under the condition of a potassium chloride to sulfuric acid molar ratio of from 2.0 to 2.2.
Name
Synthesis routes and methods III
Procedure details
The catalyst is removed using tris-(hydroxymethyl)phosphine (“THMP”) which is prepared by adding 245 g of tetrakis-(hydroxymethyl)phosphonium chloride (1.03 mol, Strem) and 500 mL of isopropyl alcohol (IPA) to a 2 L round-bottomed flask, degassing the mixture with nitrogen for 20 minutes, slowly adding 64 g (1.03 mol, 90% purity, Aldrich) of potassium hydroxide over 30 minutes to the vigorously stirring solution, while under a nitrogen atmosphere, and, after the potassium hydroxide has been added, stirring the reaction for an additional 30 minutes. This reaction is exothermic, and produces THMP, formaldehyde, potassium chloride, and water. The catalyst is then removed using the THMP by adding 25-100 mol equivalents of THMP per mole of ruthenium catalyst, stirring vigorously at 60-70° C. for 18 to 24 hours, under nitrogen, adding degassed water or methanol (˜150 mL/L of reaction mixture) and vigorously stirring for 10 minutes, and centrifuging the mixture for phase separation. The oil may have to be heated to remove the residual water or methanol. The aqueous phase will contain small amounts of IPA, formaldehyde, and potassium chloride, and will need to be purged or cleaned for recycling.
Name
Synthesis routes and methods IV
Procedure details
Dissolve anhydrous salts such as Yttrium chloride (YCl3) in pure ethanol. Add a known quantity of potassium to ethanol and make potassium ethoxide, KOC2H5. Mix this with YCl3 in ethanol and stir. Under refluxing, a clear solution of yttrium ethoxide and a precipitate of potassium chloride is obtained. The dopant Eu can similarly be added to the Yttrium chloride in ethanol at first and this reaction would form Yttrium europium ethoxides. The ethoxides can then be hydrolyzed by adding a solution of ammonia at room temperature. These products are separated and can then be deposited by various means outlined earlier.
Name
Name
Citations
For This Compound
1,450,000
Citations
Obligatory, coupled cotransport of Na + , K + , and Cl − by cell membranes has been reported in nearly every animal cell type. This review examines the current status of our knowledge …
Number of citations: 071
journals.physiology.org
… Among several options, potassium chloride (KCl) has proved to be a key nutritional ingredient for this purpose. It provides similar properties like common salt (NaCl), but with several …
Number of citations: 81
ift.onlinelibrary.wiley.com
… potassium chloride has a significant blood pressure-lowering effect, suggest that potassium citrate has a similar effect on blood pressure as potassium chloride. … as potassium chloride. …
Number of citations: 109
www.ahajournals.org
… (31%) received potassium chloride. The major indication for this … Adverse reactions attributed to potassium chloride were … in patients who received potassium chloride along with diuretics…
Number of citations: 179
academic.oup.com
… approximations valid for potassium chloride in the temperature- … for strontium chloride-doped potassium chloride, in which the … of potassium chloride crystals, both pure and doped with …
Number of citations: 133
www.sciencedirect.com
… NVith the taking of potassium chloride the blood pressure receded, to rise again with the … Under potassium chloride, grs. per diem, her condition had so improved that, durinig the …
Number of citations: 191
www.ncbi.nlm.nih.gov
… measured in a lithium chloride-potassium chloride melt at 450 for a number of oxidation… to melts other than the lithium chloride-potassium chloride eutectic should be judicious; for the …
Number of citations: 280
pubs.acs.org
… relatively small doses of potassium chloride and in some the … The failure of potassium chloride to augment water or sodium … this study potassium chloride did not exert a diuretic action. …
Number of citations: 131
www.jci.org
… potassium chloride is used as a fertilizer, it is appropriate to emphasize potassium chloride … Although the bulletin is primarily concerned with potassium chloride, because it accounts for …
Number of citations: 69
www.ipipotash.org
… Gordon12 has calculated differential diffusion coefficients of potassium chloride from the … compartment cell and allowing a 0.1 N potassium chloride solution in the bottom compartment …
Number of citations: 140
pubs.acs.org
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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